![molecular formula C8H9ClO2S B097476 4-Ethylbenzenesulfonyl chloride CAS No. 16712-69-9](/img/structure/B97476.png)
4-Ethylbenzenesulfonyl chloride
Overview
Description
4-Ethylbenzenesulfonyl chloride (4-EBSC) is an organosulfur compound used in various scientific applications, including organic synthesis, pharmaceuticals, and biochemistry. It is a colorless liquid with a pungent odor, and is soluble in many organic solvents. 4-EBSC is an important reagent in organic synthesis, as it can be used to introduce an ethylsulfonyl group into organic molecules. It is also used in the synthesis of pharmaceuticals, as well as in biochemistry as a reagent for the preparation of peptides and proteins.
Scientific Research Applications
Bioconjugation and Solid Phase Synthesis
4-Ethylbenzenesulfonyl chloride and related compounds like 4-fluorobenzenesulfonyl chloride are valuable in bioconjugation. They serve as activating agents for the covalent attachment of biologicals (like enzymes, antibodies, and avidin) to various solid supports, retaining their biological functions. This chemistry has potential therapeutic applications, particularly in bioselective separation processes (Chang et al., 1992).
Modification of Cotton Fabrics
Compounds structurally similar to this compound, like 4-aminobenzenesulfonic acid, are used to modify cotton fabrics. This modification enhances the fabrics' antimicrobial properties, making them more effective against bacteria like Staphylococcus aureus (Son et al., 2006).
Analytical Chemistry
In analytical chemistry, derivatives of this compound, such as 4-nitrobenzenesulfonyl chloride, improve the detection sensitivity in liquid chromatography-mass spectrometry for substances like estrogens in biological fluids (Higashi et al., 2006).
Industrial Applications
This compound derivatives are used in the electrochemical fluorination process, leading to products like perfluoroethylcyclohexanesulfonate, used as erosion inhibitors in aircraft hydraulic fluids (Stefanac et al., 2018).
Enzyme Inhibition Studies
In pharmacological research, compounds like N-substituted-(4-bromophenyl)-4-ethoxybenzenesulfonamides, synthesized from 4-bromobenzenesulfonyl chloride, are studied for their potential as enzyme inhibitors, showing efficacy against enzymes like acetylcholinesterase and α-glucosidase (Riaz, 2020).
Safety and Hazards
4-Ethylbenzenesulfonyl chloride is classified as dangerous. It causes severe skin burns and eye damage . It may also be corrosive to metals . Safety measures include not breathing in dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
Mechanism of Action
Target of Action
4-Ethylbenzenesulfonyl chloride is an organic chemical compound with the molecular formula C8H9ClO2S . It is primarily used as a raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields
Action Environment
This compound is sensitive to moisture and should be stored under dry inert gas . It reacts with water and is soluble in ethanol, acetone, and toluene . Environmental factors such as humidity and the presence of water can influence its reactivity, stability, and efficacy.
Biochemical Analysis
Biochemical Properties
The biochemical properties of 4-Ethylbenzenesulfonyl chloride are not well-documented in the literature. As a sulfonyl chloride, it is known to be reactive and can participate in various biochemical reactions. It can react with water, alcohols, and amines to form sulfonic acids, sulfonic esters, and sulfonamides, respectively
Temporal Effects in Laboratory Settings
It is known to be moisture sensitive and should be stored under inert gas at a temperature below 15°C
Properties
IUPAC Name |
4-ethylbenzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClO2S/c1-2-7-3-5-8(6-4-7)12(9,10)11/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LACFLXDRFOQEFZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10341198 | |
Record name | 4-Ethylbenzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10341198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
16712-69-9 | |
Record name | 4-Ethylbenzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10341198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-ethylbenzene-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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